Cas no 2248387-37-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate
• CAS No: 2248387-37-1
• MF: C₁₄H₁₂N₄O₄
• MW: 300.26948261261
• CID: 6483024
• PubChem ID: 165974296
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514866
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate
• 2248387-37-1

• Inchi： 1S/C14H12N4O4/c1-3-17-15-8(2)11(16-17)14(21)22-18-12(19)9-6-4-5-7-10(9)13(18)20/h4-7H,3H2,1-2H3
• InChI Key： NWNICSXWPGKVJN-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=NN(CC)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 300.08585488g/mol
• Monoisotopic Mass: 300.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate (CAS: 2248387-37-1)

Recent studies on the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate (CAS: 2248387-37-1) have highlighted its potential applications in medicinal chemistry and drug development. This heterocyclic compound, featuring a unique triazole-carboxylate scaffold, has garnered attention due to its versatile pharmacological properties. Researchers have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a modulator of cyclooxygenase-2 (COX-2) activity. The research demonstrated that derivatives of 2248387-37-1 exhibit significant anti-inflammatory effects in vitro, with IC50 values comparable to those of established NSAIDs. Molecular docking simulations revealed strong binding interactions with the COX-2 active site, suggesting its potential as a scaffold for designing next-generation anti-inflammatory agents.

Further pharmacological evaluations have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate displays promising antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This finding, reported in Bioorganic & Medicinal Chemistry Letters, positions the compound as a candidate for developing novel antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2248387-37-1 through green chemistry approaches. A 2024 patent application describes an improved catalytic process that enhances yield while reducing environmental impact. This development is particularly significant for scaling up production while maintaining cost-effectiveness for potential pharmaceutical applications.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results indicate that the isoindole-dione moiety can be functionalized to create pH-sensitive prodrugs, offering opportunities for site-specific release of therapeutic agents. Such applications could revolutionize treatments for conditions requiring localized drug action, such as certain cancers or inflammatory bowel diseases.

As the scientific community continues to investigate 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-5-methyl-2H-1,2,3-triazole-4-carboxylate, its multifaceted pharmacological profile suggests it may serve as a valuable building block for future drug discovery efforts. The compound's unique structural features and demonstrated biological activities make it a promising candidate for further development across multiple therapeutic areas.